The chemical durability of borosilicate glass used to confine nuclear wastes is known to vary nonlinearly with their composition, making glass dissolution rate predictions difficult. Here, we focus on the effect of Al, an important oxide of these materials. The initial and residual glass dissolution rates were investigated through experiments conducted at 90 °C and pH 9. Our results show that low Al content glasses dissolve initially faster than glasses with higher Al content, but quickly achieve a lower residual rate due to the rapid formation of a more passivating gel. Nevertheless, the high Al content gel will eventually achieve passivation with a slower reorganization. The strengthening effect of Al on the Si-O bond hydrolysis will result in more stable gels, suggesting that slightly higher Al content in the gel will improve nuclear high-level waste glass durability in geological disposal conditions.

As the adoption of renewable energy sources, particularly photovoltaic (PV) solar, has increased, the need for effective inspection and data analytics techniques to detect early-stage defects, faults, and malfunctions has become critical for maintaining the reliability and efficiency of PV systems. In this study, we analysed thermal defects in 3.3 million PV modules located in the UK. Our findings show that 36.5% of all PV modules had thermal defects, with 900,000 displaying single or multiple hotspots and ~250,000 exhibiting heated substrings. We also observed an average temperature increase of 21.7 °C in defective PV modules. Additionally, two PV assets with 19.25 and 8.59% thermal defects were examined for PV degradation, and results revealed a higher degradation rate when more defects are present. These results demonstrate the importance of implementing cost-effective inspection procedures and data analytics platforms to extend the lifetime and improve the performance of PV systems.

The traditional approaches for improving corrosion resistance of alloys typically lead to the sacrifice of mechanical properties because the microstructures needed for improving corrosion resistance often contradict those for high strength. Here we demonstrate that selected laser melting (SLM), a net-shape additive manufacture technique, can maintain good mechanical properties while double the corrosion-resistance of a N-doped CoCrFeNi HEA. The SLM processed sample possesses a heterogeneous microstructure with 3D dislocation cells inside each grain. The SLM-induced 3D dislocation cell structure can provide effective diffusion paths to significantly promote Cr outward segregation, forming a thick protective Cr oxide layer, which renders excellent corrosion resistance. Furthermore, Cr segregation along cell boundaries provides numerous sites for nucleation of oxides, and stabilizes the cell structure for good mechanical properties. The strategy discovered here may also be applied to other HEAs with multiple strengthening mechanisms.

Geologic disposal of vitrified radioactive material is planned in several countries, but there are remaining uncertainties related to the long-term stability of glass exposed to groundwater. Specifically, the crystallization of aluminosilicate zeolite minerals can accelerate the rate at which glass corrodes and radioactive material is released into the biosphere. In this study, we identify elemental species that may accelerate or suppress zeolite formation using a protocol to examine their effects on zeolite synthesis over a three-day duration. Our results are consistent with previous works demonstrating glass corrosion acceleration in the presence of calcium. Furthermore, we identify two elements—tin and lithium—as inhibitors of zeolite P2 (gismondine, or GIS type) nucleation and, thus, promising components for promoting the long-term durability of glass waste forms.

In this work, we developed a QSAR model using the K-Nearest Neighbor (KNN) algorithm to predict the corrosion inhibition performance of the inhibitor compound. To overcome the small dataset problems, virtual samples are generated and added to the training set using a Virtual Sample Generation (VSG) method. The generalizability of the proposed KNN + VSG model is verified by using six small datasets from references and comparing their prediction performances. The research shows that for the six datasets, the proposed model is able to make predictions with the best accuracy. Adding virtual samples to the training data helps the algorithm recognize feature-target relationship patterns, and therefore increases the number of chemical quantum parameters correlated with corrosion inhibition efficiency. This proposed method strengthens the prospect of ML for developing material designs, especially in the case of small datasets.

Assessing the lifetimes of alloys in humid, corrosive environments requires growth kinetic information regarding individual instances of damage, e.g. pit growth rates. Corrosion rates measured at the continuum scale using mass change convolute the rate of pit nucleation and growth, providing limited information on local kinetics. The current study used in-situ X-ray computed tomography to measure growth rates of individual pits in aluminum over 100 h of exposure in a humid, chloride environment. While pits grew at relatively constant rates over the first hours after nucleation, significant growth-rate nonlinearities subsequently occurred. These were linked to both droplet spreading, which altered the cathode size, and changes in the mode of pit growth. Pit morphology appeared to influence the dominant growth mode and the duration of pit growth. Post-mortem serial sectioning revealed pits preferentially attacked grain-boundary triple junctions and dislocation boundaries.

Reactive molecular dynamics simulations of Ti3C2Tx with three different surface terminations were used to understand friction and failure of MXenes during sliding at normal pressures from 2–20 GPa and temperatures from 300–1100 K. The O-terminated MXene had the smallest shear stress at low pressures and temperatures, but failed at more severe conditions due to interlayer bonding and the formation of Ti–O–Ti bridges between MXene layers. Failure was not observed for the OH-terminated MXene or a heterostructure combining O- and OH-terminations. For these, at less severe operating conditions, shear stress was smaller for the OH-terminated MXene, while the opposite was observed at higher temperatures and pressures. These trends were explained in terms of adhesion and the complex effect of hydrogen atoms that can either facilitate or hinder sliding, depending on the termination and conditions. Results show that friction and failure are affected by and potentially tunable via MXene surface termination.

This 2-year study investigated mild steel corrosion in Karachi, Pakistan, comparing findings with other major coastal cities. Karachi plays a strategic role in China Pakistan economic corridor (CPEC) project. International Organization for Standardization and American Society for Testing and Materials standards were used to measure atmospheric corrosivity (C), corrosion rates, time of wetness, pollutants, and corrosion products along with analytical techniques. Corrosion rates classified three urban test sites as C3, three marine test sites as C5, and two urban and two industrial test sites as C4. The power-linear function was used to predict corrosion rates and corrosivity categories over 20 years. Long-term predictions showed medium C3 for urban and industrial sites and high C4 for marine sites. Mild steel might be the most effective material at marine test sites (average corrosion rates of 383–416 µm y−1). Different quantities/morphologies of lepidocrocite, goethite, and magnetite were commonly present, and akaganeite was occasionally detected.

Coating laser-patterned stainless-steel surfaces with carbon nanotubes (CNT) or carbon onions (CO) forms a tribological system that provides effective solid lubrication. Lubricant retention represents the fundamental mechanism of this system, as storing the particles inside the pattern prevents lubricant depletion in the contact area. In previous works, we used direct laser interference patterning to create line patterns with three different structural depths on AISI 304 stainless-steel platelets. Electrophoretic deposition subsequently coated the patterned surfaces with either CNTs or COs. Ball-on-disc friction tests were conducted to study the effect of structural depth on the solid lubricity of as-described surfaces. The results demonstrated that the shallower the textures, the lower the coefficient of friction, regardless of the applied particle type. This follow-up study examines the carbon nanoparticles’ structural degradation after friction testing on substrates patterned with different structural depths (0.24, 0.36, and 0.77 µm). Raman characterization shows severe degradation of both particle types and is used to classify their degradation state within Ferrari’s three-stage amorphization model. It was further shown that improving CNT lubricity translates into increasing particle defectivity. This is confirmed by electron microscopy, which shows decreasing crystalline domains. Compared to CNTs, CO-derived tribofilms show even more substantial structural degradation.